4-[Cyclopropyl-(2-imidazol-1-yl-pyrimidine-5-carbonyl)-amino]-piperidine-1-carboxylic acid tert-butyl ester

• Molecular Formula: C21H28N6O3
• Molecular Weight: 412.5 g/mol
• IUPAC Name: tert-butyl 4-[cyclopropyl-(2-imidazol-1-ylpyrimidine-5-carbonyl)amino]piperidine-1-carboxylate
• InChI: InChI=1S/C21H28N6O3/c1-21(2,3)30-20(29)25-9-6-17(7-10-25)27(16-4-5-16)18(28)15-12-23-19(24-13-15)26-11-8-22-14-26/h8,11-14,16-17H,4-7,9-10H2,1-3H3
• InChI Key: KESNQDUWFUJHNC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)N(C2CC2)C(=O)C3=CN=C(N=C3)N4C=CN=C4

Description

4-[Cyclopropyl-(2-imidazol-1-yl-pyrimidine-5-carbonyl)-amino]-piperidine-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C21H28N6O3 and its molecular weight is 412.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-[(2-chloro-pyrimidine-5-carbonyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester (3.00 g), ethyldiisopropylamine (1.97 mL) and 1H-imidazole (520 mg) in N-methyl-2-pyrrolidinon (10 mL) is stirred over night at 100° C. After cooling to room temperature, water is added and the precipitate is filtered off and dried. LC (method 9): tR=1.29 min; Mass spectrum (ESI+): m/z=413 [M+H]+.